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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in optimizing
Aluminum Chlorohydrate (ACH) dosage for effective coagulation in their experiments.

Frequently Asked Questions (FAQS)

Q1: What is Aluminum Chlorohydrate (ACH) and what is its mechanism of action in
coagulation?

Aluminum Chlorohydrate is a high-basicity polyaluminum chloride (PAC) solution, characterized
by the general formula AlnClan-m)(OH)m.[1] It is a pre-hydrolyzed coagulant, meaning it
contains polymeric aluminum species.[2] Its high degree of neutralization minimizes the impact
on water pH compared to other aluminum salts like alum.[1]

The primary coagulation mechanisms for ACH are:

o Charge Neutralization: ACH possesses a high positive charge that effectively neutralizes the
negative surface charges of colloids and suspended patrticles in the water.[3] This
destabilizes the particles, allowing them to aggregate.
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» Sweep Flocculation: Upon addition to water, ACH forms amorphous aluminum hydroxide
precipitates. These precipitates act as "nets" that entrap smaller particles, impurities, and
organic matter as they settle, a process known as sweep flocculation.[3] The flocs formed by
ACH are generally denser and settle more quickly than those formed by alum.[1][4]
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Problem:
Poor Floc Formation

Solution:
Perform Jar Test to find
optimal ACH dose.

Solution:
Increase rapid mix
intensity/duration.

Solution:
Adjust pH to optimal
range.
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Setup

1. Fill Beakers
(e.g., 1000 mL raw water)

2. Place on Stirrer

3. Prepare ACH Doses

4. Start Stirrer
(Rapid Mix: 100-300 rpm)

5. Add ACH Doses
Simultaneously

6. Rapid Mix
(1-2 minutes)

7. Reduce Speed
(Slow Mix: 20-40 rpm)

Y

8. Slow Mix
(15-20 minutes)

9. Stop Stirrer

10. Settle
(15-30 minutes)

11. Collect Supernatant
Sample from each beaker

12. Measure Turbidity,
pH, Color, etc.

13. Determine Optimal Dose
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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